Cas no 171030-11-8 ((5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid)

(5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid structure
171030-11-8 structure
Product Name:(5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid
CAS No:171030-11-8
MF:C20H32O5
MW:352.465086936951
CID:905394
PubChem ID:9841438
Update Time:2025-04-19

(5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid Chemical and Physical Properties

Names and Identifiers

    • (5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid
    • 5(S),6(R),15(R)-Lipoxin A4
    • 15(R)-LXA4
    • ASPIRIN-TRIGGERED LXA4
    • LIPOXIN A4, 15-EPI
    • LXA4-15-EPI
    • 15(R)-Lipoxin A4
    • IXAQOQZEOGMIQS-JEWNPAEBSA-N
    • aspirin triggered 15-epi lipoxin A4
    • CHEBI:72789
    • AKOS040755721
    • 15-epi-LXA4
    • 15R-LXA4
    • 171030-11-8
    • Q27074548
    • (5S,6R,7E,9E,11Z,13E,15R)-5,6,15-trihydroxyicosa-7,9,11,13-tetraenoic acid
    • 15-epi Lipoxin A4
    • CHEMBL402643
    • 15-epi-lipoxin A4
    • aspirin triggered lipoxin A4
    • AT-Lipoxin A4
    • GTPL3933
    • SCHEMBL1691709
    • 15-epi-lipoxinA4
    • LMFA03040010
    • aspirin-triggered lipoxin A4
    • DTXSID301348032
    • G91569
    • Inchi: 1S/C20H32O5/c1-2-3-8-12-17(21)13-9-6-4-5-7-10-14-18(22)19(23)15-11-16-20(24)25/h4-7,9-10,13-14,17-19,21-23H,2-3,8,11-12,15-16H2,1H3,(H,24,25)/b6-4-,7-5+,13-9+,14-10+/t17-,18-,19+/m1/s1
    • InChI Key: IXAQOQZEOGMIQS-JEWNPAEBSA-N
    • SMILES: O[C@H]([C@@H](/C=C/C=C/C=C\C=C\[C@@H](CCCCC)O)O)CCCC(=O)O

Computed Properties

  • Exact Mass: 352.22497412g/mol
  • Monoisotopic Mass: 352.22497412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 98Ų

(5s,6r,15r)-5,6,15-trihydroxy-7,9,13-trans-11-cis-eicosatetraenoic acid Pricemore >>

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